3,5-Difluoro-4-(methythio)phenol

• IUPAC Name: 3,5-difluoro-4-methylsulfanylphenol
• InChI: InChI=1S/C7H6F2OS/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3,10H,1H3
• InChI Key: GDXZYGDCEFCNIM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1F)O)F
• Molecular Formula: C7H6F2OS
• Molecular Weight: 176.19 g/mol

Description

Molecular Structure Analysis

The molecular structure of 3,5-Difluoro-4-(methythio)phenol is represented by the InChI code: 1S/C7H6F2OS/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3,10H,1H3. The molecular weight of this compound is 176.19.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 176.19. The storage temperature for this compound is between 2-8°C.

Scientific Research Applications

3,5-Difluoro-4-(methythio)phenol has been studied for its potential applications in various scientific research fields. It has been investigated as a potential drug candidate due to its ability to modulate the activity of enzymes, proteins, and other biological molecules. In addition, this compound has been studied for its potential applications in laboratory experiments, such as enzyme-linked immunosorbent assays and Western blotting.

Mechanism of Action

3,5-Difluoro-4-(methythio)phenol has been shown to modulate the activity of enzymes, proteins, and other biological molecules by forming complexes with them. This complex formation is thought to be mediated by the methythiol group attached to the phenol ring, which can form hydrogen bonds with the target molecules. The formation of this complex affects the activity of the target molecule, which can be exploited for various scientific applications.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to modulate the activity of enzymes, proteins, and other biological molecules, which can lead to changes in biochemical and physiological processes. For example, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which can lead to increased levels of the neurotransmitter acetylcholine and increased activity of the nervous system.

Advantages and Limitations for Lab Experiments

3,5-Difluoro-4-(methythio)phenol has several advantages and limitations for use in laboratory experiments. One of the main advantages of this compound is its ability to modulate the activity of enzymes, proteins, and other biological molecules. This can be exploited for various scientific applications, such as enzyme-linked immunosorbent assays and Western blotting. However, this compound is also limited by its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

For 3,5-Difluoro-4-(methythio)phenol research include studying its potential applications in drug development, investigating its effects on other enzymes and proteins, and exploring its potential use in other laboratory experiments. In addition, further research into the mechanism of action of this compound could lead to the development of more effective drugs and treatments.

Synthesis Methods

3,5-Difluoro-4-(methythio)phenol can be synthesized from commercially available starting materials in a two-step process. The first step involves the reaction of 4-hydroxybenzaldehyde with thiourea to form 4-thioureidophenol. This reaction is carried out in the presence of a base such as sodium hydroxide. The second step involves the reaction of 4-thioureidophenol with trifluoroacetic anhydride to form this compound. This reaction is carried out in the presence of a catalyst such as pyridine.

Safety and Hazards

The safety information for 3,5-Difluoro-4-(methythio)phenol includes several hazard statements: H315, H319, H335. The precautionary statements include P261, P305, P351, P338. The compound is labeled with the GHS07 pictogram and the signal word "Warning".